Cas no 1252572-23-8 (Tert-Butyl 4-chloro-1H-indazole-1-carboxylate)

• Product Name: Tert-Butyl 4-chloro-1H-indazole-1-carboxylate
• CAS No: 1252572-23-8
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4820951
• Update Time: 2025-05-24

Tert-Butyl 4-chloro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-chloro-1H-indazole-1-carboxylate
• tert-butyl 4-chloroindazole-1-carboxylate
• Tert-Butyl 4-chloro-1H-indazole-1-carboxylate

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-10-6-4-5-9(13)8(10)7-14-15/h4-7H,1-3H3
• InChI Key： ALMBMUVQFCWDSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=NN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1

Additional information on Tert-Butyl 4-chloro-1H-indazole-1-carboxylate

Tert-Butyl 4-chloro-1H-indazole-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-chloro-1H-indazole-1-carboxylate, identified by the CAS registry number 1252572-23-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of indazole derivatives, which have garnered attention due to their diverse biological activities and potential applications in drug development.

The structure of tert-butyl 4-chloro-1H-indazole-1-carboxylate comprises an indazole ring system substituted with a chlorine atom at the 4-position and a tert-butyl ester group at the 1-position. The indazole moiety, a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The presence of the tert-butyl ester group enhances the compound's stability and solubility, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of tert-butyl 4-chloro-1H-indazole-1-carboxylate as a lead compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression and inflammatory diseases. The chlorine substituent at the 4-position plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

In addition to its biological applications, tert-butyl 4-chloro-1H-indazole-1-carboxylate has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that the compound's ability to undergo metal-free cross-coupling reactions facilitates its integration into advanced material systems.

The synthesis of tert-butyl 4-chloro-1H-indazole-1-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and esterification. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the product.

From an analytical standpoint, tert-butyl 4-chloro-1H-indazole-1-carboxylate can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and stability under different conditions.

In terms of safety and handling, while tert-butyl 4-chloro-1H-indazole-1-carboxylate is not classified as a hazardous material under standard conditions, it is recommended to follow proper laboratory protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the workspace.

The growing interest in indazole derivatives like tert-butyl 4-chloro-1H-indazole-1-carboxylate underscores their importance in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly pivotal role in advancing drug discovery and materials innovation.